Ferric chloride

Specification

• Description: Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals.; Ferric chloride, solution appears as a colorless to light brown aqueous solution that has a faint hydrochloric acid odor. Highly corrosive to most metals and probably corrosive to tissue. Noncombustible. Used in sewage treatment and water purification.; Iron trichloride is an iron coordination entity. It has a role as a Lewis acid and an astringent.; See also: Ferric cation (has active moiety).
• CAS No.: 7705-08-0
• Molecular Formula: Cl3Fe; FeCl3
• Molecular Weight: 162.20 g/mol
• IUPAC Name: trichloroiron
• Standard InChI: InChI=1S/3ClH.Fe/h3*1H;/q;;;+3/p-3
• Standard InChI Key: RBTARNINKXHZNM-UHFFFAOYSA-K
• SMILES: Cl[Fe](Cl)Cl
• Canonical SMILES: Cl[Fe](Cl)Cl
• Boiling Point: 599 °F at 760 mmHg (Decomposes) (NTP, 1992); About 316 °C
• Colorform: Hexagonal red by transmitted light, green by reflected light; sometimes appears brownish-black; dark leaflets or plates.
• Melting Point: 583 °F (NTP, 1992); [ACGIH] approximately 300 °C; 304 °C; Brownish-yellow or orange monoclinic crystals; usually slight odor of HCl; pH of 0.1 molar aqueous solution: 2.0; mp: about 37 °C. /Hexahydrate/; 37 °C